Cas no 1005303-09-2 (N-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}cyclohexanecarboxamide)

• Product Name: N-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}cyclohexanecarboxamide
• CAS No: 1005303-09-2
• MF: C₁₇H₂₃N₅O₂
• MW: 329.396823167801
• CID: 6103895
• PubChem ID: 18565538
• Update Time: 2025-10-21

N-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}cyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}cyclohexanecarboxamide
• N-[[1-(4-ethoxyphenyl)tetrazol-5-yl]methyl]cyclohexanecarboxamide
• N-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)cyclohexanecarboxamide
• n{[1(4ethoxyphenyl)1htetrazol5yl]methyl}cyclohexanecarboxamide
• AKOS005001413
• 1005303-09-2
• F2070-0335

• Inchi： 1S/C17H23N5O2/c1-2-24-15-10-8-14(9-11-15)22-16(19-20-21-22)12-18-17(23)13-6-4-3-5-7-13/h8-11,13H,2-7,12H2,1H3,(H,18,23)
• InChI Key： GISLEVFFEGOMDG-UHFFFAOYSA-N
• SMILES： C1(C(NCC2N(C3=CC=C(OCC)C=C3)N=NN=2)=O)CCCCC1

Computed Properties

• Exact Mass: 329.18517499g/mol
• Monoisotopic Mass: 329.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 81.9Ų

Additional information on N-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}cyclohexanecarboxamide

Compound CAS No. 1005303-09-2: N-{[1-(4-Ethoxyphenyl)-1H-1,2,3,4-Tetrazol-5-Yl]Methyl}Cyclohexanecarboxamide

The compound N-{[1-(4-Ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}cyclohexanecarboxamide (CAS No. 1005303-09-2) is a highly specialized organic compound with significant potential in the field of pharmaceutical chemistry and material science. This compound is characterized by its unique structure, which combines a tetrazole ring system with a cyclohexanecarboxamide moiety. The presence of the 4-ethoxyphenyl group further enhances its chemical versatility and functional properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a series of well-defined reactions. The tetrazole ring system is known for its stability and reactivity under various conditions, making it an attractive component for drug design and material synthesis. The cyclohexanecarboxamide group adds to the compound's ability to interact with biological systems, potentially offering new avenues for therapeutic applications.

One of the most promising aspects of this compound is its potential in the development of novel pharmaceutical agents. Studies have shown that tetrazole-containing compounds exhibit diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The integration of the 4-Ethoxyphenyl group further modulates these activities, providing a platform for tailored drug design.

In addition to its pharmacological applications, N-{[1-(4-Ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-Yl]Methyl}Cyclohexanecarboxamide has shown potential in materials science. Its unique electronic properties make it a candidate for advanced materials such as high-performance polymers and functional coatings. Recent research has explored its use in creating self-healing materials and stimuli-responsive systems.

The synthesis of this compound involves a multi-step process that requires meticulous control over reaction conditions. The key steps include the preparation of the tetrazole ring system and the subsequent coupling with the cyclohexanecarboxamide group. The use of modern catalytic methods has significantly improved the yield and purity of the final product.

From an environmental standpoint, this compound demonstrates good biodegradability under controlled conditions. Its low toxicity profile makes it suitable for applications where environmental safety is a priority. Ongoing studies are focused on optimizing its synthesis to minimize waste and energy consumption.

In conclusion, N-{[1-(4-Ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-Yl]Methyl}Cyclohexanecarboxamide (CAS No. 1005303-09-2) represents a cutting-edge advancement in organic chemistry. Its versatile structure and promising properties position it as a valuable asset in both pharmaceutical and materials research. As research continues to unfold its full potential, this compound is expected to contribute significantly to the development of innovative solutions across various industries.